Tert-butyl 4-(bromomethyl)-3,3-difluoro-2-oxopyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl 4-(bromomethyl)-3,3-difluoro-2-oxopyrrolidine-1-carboxylate
• InChI: InChI=1S/C10H14BrF2NO3/c1-9(2,3)17-8(16)14-5-6(4-11)10(12,13)7(14)15/h6H,4-5H2,1-3H3
• InChI Key: CGRVASOYYQEXSF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C(C1=O)(F)F)CBr
• Molecular Formula: C10H14BrF2NO3
• Molecular Weight: 314.12 g/mol

Description

Tert-butyl 4-(bromomethyl)-3,3-difluoro-2-oxopyrrolidine-1-carboxylate is a chemical compound with potential applications in scientific research.

Scientific Research Applications

Supramolecular Arrangement Studies

Tert-butyl 4-(bromomethyl)-3,3-difluoro-2-oxopyrrolidine-1-carboxylate analogues have been utilized in studying the diverse supramolecular arrangements influenced by weak intermolecular interactions. These weak interactions, such as C-H⋯O and C-H⋯π, play a crucial role in controlling the conformation of the molecules and the construction of dissimilar supramolecular assemblies (Samipillai et al., 2016).

Crystal Structure Analysis

Research has focused on synthesizing and characterizing compounds derived from tert-butyl 4-oxopiperidine-1-carboxylate. These compounds have been analyzed using X-ray crystallographic analysis to understand their molecular and crystal structure, particularly how intramolecular hydrogen bonding stabilizes these structures (Çolak et al., 2021).

Phosphorylation and Alkylation Studies

The phosphorylation and alkylation reactions of tert-butyl 4-(bromomethyl)-3,3-difluoro-2-oxopyrrolidine-1-carboxylate derivatives have been extensively studied. These reactions provide insights into the reactivity of these compounds under different chemical conditions, contributing to the understanding of their potential applications in organic synthesis (Pevzner, 2003).

Synthesis of Novel Compounds

This chemical is used in the synthesis of novel compounds, such as tert-butyl-4-aryl-1,2,3,6-tetrahydropyridine-1-carboxylates. These syntheses are typically carried out through palladium-catalyzed coupling reactions, revealing its utility in creating diverse chemical structures (Wustrow & Wise, 1991).

Stereoselective Synthesis

It plays a significant role in the stereoselective synthesis of piperidine derivatives. These derivatives are crucial in developing compounds with specific stereochemical properties, which is essential in drug development and other areas of chemical research (Moskalenko & Boev, 2014).

Parallel Solution-phase Synthesis

The compound is also involved in the parallel solution-phase synthesis of pyroglutamic acids. This approach allows for the efficient synthesis of a range of compounds with potential applications in various fields, including medicinal chemistry (Svete et al., 2010).

Intermediate in Anticancer Drugs

It serves as an important intermediate in the synthesis of small molecule anticancer drugs. This highlights its role in the pharmaceutical industry, particularly in developing new treatments for cancer (Zhang et al., 2018).